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Compound of Interest

Compound Name: FMF-04-159-R

Cat. No.: B10825826

Essential Safety and Handling Guide for FMF-04-
159-R

For researchers, scientists, and drug development professionals, this guide provides critical
safety and logistical information for the handling, use, and disposal of FMF-04-159-R, a potent
and reversible inhibitor of Cyclin-Dependent Kinase 14 (CDK14) and 16 (CDK16).

FMF-04-159-R is a valuable tool in cell cycle research and cancer studies. Adherence to strict
safety protocols is paramount to ensure the well-being of laboratory personnel and the integrity
of experimental outcomes. The following information, compiled from available safety data and
technical information, outlines the necessary precautions and procedures for the safe handling

of this compound.

Personal Protective Equipment (PPE)

When handling FMF-04-159-R, it is imperative to use appropriate personal protective
equipment to minimize exposure and ensure personal safety.
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PPE Category Recommended Equipment

) Chemical safety goggles or a face shield are
Eye Protection ]
required to prevent eye contact.

Wear appropriate chemical-resistant gloves
Hand Protection (e.g., nitrile rubber). Gloves should be inspected

prior to use and replaced if damaged.

A laboratory coat should be worn at all times.
] For procedures with a higher risk of splashing,
Body Protection ] - ] )
consider additional protective clothing such as

an apron or sleeves.

If handling the compound as a powder or if there
) ) is a risk of aerosolization, a NIOSH-approved
Respiratory Protection ) ] i
respirator is recommended. Ensure proper fit

and use.

Operational and Disposal Plans
Handling and Storage

Proper handling and storage are crucial for maintaining the stability and activity of FMF-04-159-
R, as well as for preventing accidental exposure.

e Handling:
o Avoid inhalation of dust and direct contact with skin and eyes.
o Use the compound in a well-ventilated area, preferably in a chemical fume hood.
o Wash hands thoroughly after handling.
e Storage:
o Store in a tightly sealed container in a cool, dry, and well-ventilated area.

o Recommended storage temperature is -20°C for long-term stability.[1]
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o Keep away from incompatible materials such as strong oxidizing agents.

Disposal Plan

Dispose of FMF-04-159-R and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations.

e Unused Compound: Unused FMF-04-159-R should be disposed of as hazardous chemical
waste. Do not discard in standard laboratory trash or down the drain.

o Contaminated Materials: All disposable labware, gloves, and other materials that have come
into contact with FMF-04-159-R should be collected in a designated, sealed container and
disposed of as hazardous waste.

Quantitative Data Summary

The following table summarizes key quantitative data for FMF-04-159-R.[1]

Property Value
Molecular Weight 685.02 g/mol
Formula C28H32CIsN70sS
Purity >98%

B Soluble to 100 mM in DMSO and to 50 mM in
Solubility

ethanol.

Storage Store at -20°C.

Experimental Protocols
Preparation of Stock Solutions

To prepare stock solutions of FMF-04-159-R, the following steps should be followed:
» Determine the required concentration and volume of the stock solution.

e Calculate the mass of FMF-04-159-R needed using the following formula:
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o Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

o Weigh the calculated amount of FMF-04-159-R in a suitable container, preferably in a
chemical fume hood.

e Add the appropriate solvent (e.g., DMSO or ethanol) to the container.

e Mix thoroughly until the compound is completely dissolved. Gentle warming or vortexing may
be used to aid dissolution.

» Store the stock solution at -20°C or as recommended for the specific experimental
conditions.

CDK14/16 Inhibition Assay

The following is a general workflow for assessing the inhibitory activity of FMF-04-159-R on
CDK14 or CDK16.
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Caption: A generalized workflow for a CDK14/16 kinase inhibition assay.
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Signaling Pathway

FMF-04-159-R exerts its biological effect by inhibiting the activity of CDK14 and CDK16, which

are key regulators of the cell cycle.
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Caption: The inhibitory effect of FMF-04-159-R on the CDK14/16 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling FMF-04-
159-R]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10825826#personal-protective-equipment-for-
handling-fmf-04-159-r]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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